Cas no 138027-98-2 (Pentanoic acid, 1-[(dimethylamino)methyl]-3-oxo-3-propoxypropyl ester)

• Product Name: Pentanoic acid, 1-[(dimethylamino)methyl]-3-oxo-3-propoxypropyl ester
• CAS No: 138027-98-2
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 1249266
• Update Time: 2024-08-03

Pentanoic acid, 1-[(dimethylamino)methyl]-3-oxo-3-propoxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 1-[(dimethylamino)methyl]-3-oxo-3-propoxypropyl ester

• Inchi： 1S/C14H27NO4/c1-5-7-8-13(16)19-12(11-15(3)4)10-14(17)18-9-6-2/h12H,5-11H2,1-4H3
• InChI Key： XWQYBWMCYATXDD-UHFFFAOYSA-N
• SMILES： C(OC(CN(C)C)CC(=O)OCCC)(=O)CCCC

Computed Properties

• Exact Mass: 273.19411

Experimental Properties

• Density: 0.996±0.06 g/cm3(Predicted)
• Boiling Point: 317.4±27.0 °C(Predicted)
• PSA: 55.84
• pka: 8.16±0.28(Predicted)